Cas no 13808-62-3 (4-Methyl-5-phenyl-1Н-pyrazole)

4-Methyl-5-phenyl-1Н-pyrazole structure
4-Methyl-5-phenyl-1Н-pyrazole structure
Product Name:4-Methyl-5-phenyl-1Н-pyrazole
CAS No:13808-62-3
MF:C10H10N2
MW:158.199801921844
MDL:MFCD01569521
CID:1250190
PubChem ID:283921
Update Time:2025-04-20

4-Methyl-5-phenyl-1Н-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 4-methyl-3-phenyl-
    • 4-methyl-3-phenyl-1H-pyrazole
    • pyrazole, 4-methyl-3(5)-phenyl-
    • NSC139188
    • SCHEMBL2449809
    • NSC-139188
    • 4-methyl-5-phenyl-1H-pyrazole
    • 13808-62-3
    • InChI=1/C10H10N2/c1-8-7-11-12-10(8)9-5-3-2-4-6-9/h2-7H,1H3,(H,11,12)
    • DB-337309
    • C72531
    • 4-methyl-5-phenyl-1capital EN, Cyrillic-pyrazole
    • SCHEMBL12369662
    • BS-14999
    • MFCD01569521
    • 4-Methyl-5-phenyl-1-pyrazole
    • CS-0217816
    • EN300-861886
    • 4-Methyl-3-phenyl-1H-pyrazole #
    • DTXSID501339823
    • AKOS006228257
    • LANBPXHLIUYXOT-UHFFFAOYSA-
    • 4-methyl-3-phenylpyrazole
    • methyl-phenylpyrazole
    • AKOS027424075
    • Z2943582097
    • Pyrazole, 4-methyl-3-phenyl-
    • 4-Methyl-5-phenyl-1Н-pyrazole
    • MDL: MFCD01569521
    • Inchi: 1S/C10H10N2/c1-8-7-11-12-10(8)9-5-3-2-4-6-9/h2-7H,1H3,(H,11,12)
    • InChI Key: LANBPXHLIUYXOT-UHFFFAOYSA-N
    • SMILES: N1C(=C(C)C=N1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 158.0845
  • Monoisotopic Mass: 158.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68

4-Methyl-5-phenyl-1Н-pyrazole Pricemore >>

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